Cas no 2229115-04-0 (3-(6-chloro-5-methylpyridin-3-yl)-4,4-difluorobutanoic acid)

• Product Name: 3-(6-chloro-5-methylpyridin-3-yl)-4,4-difluorobutanoic acid
• CAS No: 2229115-04-0
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 6040735
• PubChem ID: 165677072
• Update Time: 2025-05-22

3-(6-chloro-5-methylpyridin-3-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloro-5-methylpyridin-3-yl)-4,4-difluorobutanoic acid
• EN300-1951645
• 2229115-04-0

• Inchi： 1S/C10H10ClF2NO2/c1-5-2-6(4-14-9(5)11)7(10(12)13)3-8(15)16/h2,4,7,10H,3H2,1H3,(H,15,16)
• InChI Key： SQGIVKRAACYVCI-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C(C(F)F)CC(=O)O

Computed Properties

• Exact Mass: 249.0368126g/mol
• Monoisotopic Mass: 249.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(6-chloro-5-methylpyridin-3-yl)-4,4-difluorobutanoic acid

3-(6-Chloro-5-Methylpyridin-3-yl)-4,4-Difluorobutanoic Acid

3-(6-Chloro-5-Methylpyridin-3-yl)-4,4-Difluorobutanoic Acid, also known by its CAS number 2229115-04-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with fluorinated substituents and a carboxylic acid group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The molecular structure of 3-(6-Chloro-5-Methylpyridin-3-yl)-4,4-Difluorobutanoic Acid consists of a pyridine ring substituted at positions 3, 5, and 6. At position 3, there is a butanoic acid group with two fluorine atoms at the 4-position. The pyridine ring is further substituted with a chlorine atom at position 6 and a methyl group at position 5. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in the development of new pharmaceutical agents. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules. The fluorinated butanoic acid moiety is particularly valuable due to its ability to enhance the lipophilicity and stability of the compound. Additionally, the pyridine ring can serve as a platform for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In terms of synthesis, several methods have been reported for the preparation of 3-(6-Chloro-5-Methylpyridin-3-yl)-4,4-Difluorobutanoic Acid. One common approach involves the coupling of a suitably substituted pyridine derivative with a fluorinated alkyne or alkene. This process often requires catalytic conditions to facilitate the formation of the desired product. Recent advancements in catalytic chemistry have made it possible to achieve higher yields and better selectivity in these reactions.

The physical properties of this compound are also worth noting. It has been reported to have moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its melting point is relatively high due to the presence of strong intermolecular hydrogen bonding between the carboxylic acid groups. Stability studies have shown that the compound is resistant to degradation under mild acidic or basic conditions, making it suitable for use in various chemical transformations.

In terms of applications, 3-(6-Chloro-5-Methylpyridin-3-yl)-4,4-Difluorobutanoic Acid has shown promise in several areas. In drug discovery, it has been used as a lead compound for developing agents targeting various disease states. For example, researchers have investigated its potential as an anti-inflammatory agent due to its ability to inhibit certain inflammatory pathways. Additionally, its fluorinated nature makes it an attractive candidate for imaging agents in nuclear medicine.

The environmental impact of this compound has also been studied to ensure its safe use and disposal. Research indicates that it undergoes slow biodegradation under aerobic conditions but does not pose significant risks to aquatic life at environmentally relevant concentrations. However, further studies are needed to fully understand its long-term effects on ecosystems.

In conclusion, 3-(6-Chloro-5-Methylpyridin-3-yl)-4,4-Difluorobutanoic Acid is a multifaceted compound with intriguing chemical properties and diverse applications. Its unique structure and functional groups make it an invaluable tool in modern organic chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.